Cas no 660862-06-6 (Benzonitrile, 2-[(4-chloro-2-nitrophenyl)amino]-5-methyl-)

• Product Name: Benzonitrile, 2-[(4-chloro-2-nitrophenyl)amino]-5-methyl-
• CAS No: 660862-06-6
• MF: C₁₄H₁₀ClN₃O₂
• MW: 287.701101779938
• CID: 1703176
• Update Time: 2024-08-31

Benzonitrile, 2-[(4-chloro-2-nitrophenyl)amino]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-[(4-chloro-2-nitrophenyl)amino]-5-methyl-

• Inchi： 1S/C14H10ClN3O2/c1-9-2-4-12(10(6-9)8-16)17-13-5-3-11(15)7-14(13)18(19)20/h2-7,17H,1H3
• InChI Key： YZCCZJPCZDCUHT-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(C)=CC=C1NC1=CC=C(Cl)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 287.0463

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 439.0±45.0 °C(Predicted)
• PSA: 78.96
• pka: -5.85±0.50(Predicted)